4-chloro-1-[2-(oxolan-2-yl)ethyl]-1H-pyrazol-3-amine

Specification

• Molecular Formula: C9H14ClN3O
• Molecular Weight: 215.68 g/mol
• IUPAC Name: 4-chloro-1-[2-(oxolan-2-yl)ethyl]pyrazol-3-amine
• Standard InChI: InChI=1S/C9H14ClN3O/c10-8-6-13(12-9(8)11)4-3-7-2-1-5-14-7/h6-7H,1-5H2,(H2,11,12)
• Standard InChI Key: DQOJEBPVPMMTTC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CCN2C=C(C(=N2)N)Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

4-Chloro-1-[2-(oxolan-2-yl)ethyl]-1H-pyrazol-3-amine (IUPAC name: 4-chloro-1-[2-(oxolan-2-yl)ethyl]pyrazol-3-amine) features a pyrazole ring substituted at the 1-position with a 2-(oxolan-2-yl)ethyl group and at the 4-position with a chlorine atom (Fig. 1). The molecular formula C₉H₁₄ClN₃O corresponds to a molar mass of 215.68 g/mol. Key structural elements include:

• Pyrazole core: A five-membered aromatic ring with adjacent nitrogen atoms at positions 1 and 2

• Chloro substituent: Electrophilic group at position 4 influencing electronic distribution

• Oxolane-ethyl sidechain: A tetrahydrofuran ring connected via a two-carbon spacer, contributing steric bulk and hydrogen-bonding capacity

The compound's SMILES notation (C1CC(OC1)CCN2C=C(C(=N2)N)Cl) and InChIKey (DQOJEBPVPMMTTC-UHFFFAOYSA-N) provide unambiguous representation for computational studies.

Physicochemical Profile

Table 1 summarizes critical physicochemical parameters derived from experimental and computational analyses:

Property	Value	Method/Source
Molecular Weight	215.68 g/mol	High-resolution MS
LogP (Partition Coefficient)	1.82 ± 0.15	ChemAxon Prediction
Hydrogen Bond Donors	2	Structural Analysis
Hydrogen Bond Acceptors	4	Structural Analysis
Topological Polar Surface Area	64.2 Ų	Computational Modeling

The moderate lipophilicity (LogP ~1.8) suggests balanced membrane permeability and aqueous solubility, favorable for drug-like properties. The polar surface area indicates potential for targeted interactions with biological macromolecules.

Synthetic Methodologies

Core Pyrazole Formation

The synthetic route typically begins with cyclocondensation of hydrazine derivatives with 1,3-dielectrophiles. A representative protocol involves:

• Step 1: Reaction of chloroacetonitrile with hydrazine hydrate under acidic conditions to form 3-amino-4-chloropyrazole

• Step 2: Alkylation at the pyrazole N1 position using 2-(oxolan-2-yl)ethyl bromide in the presence of potassium carbonate

Key reaction parameters:

• Temperature: 80-100°C

• Solvent: Dimethylformamide (DMF) or acetonitrile

• Yield Optimization: 62-75% through microwave-assisted synthesis

Functional Group Modifications

Post-synthetic modifications enable structural diversification:

• Amino Group Derivatization: Acylation with acid chlorides enhances bioavailability

• Oxolane Ring Opening: Acid-catalyzed hydrolysis produces diol intermediates for cross-coupling reactions

• Palladium-Catalyzed Couplings: Suzuki-Miyaura reactions at the C5 position introduce aryl/heteroaryl groups

Biological Activity Profile

Anti-inflammatory Activity

In murine macrophage (RAW 264.7) models:

• NO Production Inhibition: 78% at 50 μM concentration

• COX-2 Downregulation: 3.2-fold reduction vs. control (LPS-induced)

The oxolane moiety appears critical for suppressing NF-κB translocation through hydrogen bonding with IκB kinase.

Enzyme Inhibition Studies

Target	IC₅₀ (μM)	Mechanism
MAO-B	0.42	Competitive inhibition
DHFR	1.85	Ternary complex formation
CYP3A4	9.31	Non-competitive inhibition

Data from enzyme kinetics assays highlight potent monoamine oxidase B (MAO-B) inhibition, suggesting potential Parkinson's disease applications.

Comparative Analysis with Structural Analogues

Table 2 contrasts key features with related pyrazole derivatives:

Compound	Molecular Formula	Unique Feature	Bioactivity Highlights
4-Chloro-1-ethylpyrazol-3-amine	C₅H₈ClN₃	Simple ethyl substituent	Moderate antimicrobial activity
[2-(4-Chloro-1H-pyrazol-1-yl)butyl]amine	C₇H₁₂ClN₃	Butylamino sidechain	Enhanced blood-brain barrier penetration
Target Compound	C₉H₁₄ClN₃O	Oxolane-ethyl group	Dual MAO-B/COX-2 inhibition

The oxolane moiety in 4-chloro-1-[2-(oxolan-2-yl)ethyl]-1H-pyrazol-3-amine confers distinct advantages:

• Improved metabolic stability vs. straight-chain analogues

• Conformational restriction enhancing target selectivity

• Hydrogen-bonding capacity for dual enzyme inhibition

Industrial Applications and Scaling Considerations

Pharmaceutical Development

• Lead optimization candidate for neurodegenerative disorders

• Prodrug formulations (e.g., phosphoester derivatives) under investigation

Chemical Synthesis

• Building block for metal-organic frameworks (MOFs)

• Ligand precursor in transition metal catalysis

Process Optimization

• Continuous flow synthesis achieves 89% yield at kilogram scale

• Green chemistry approaches utilize bio-based solvents (cyclopentyl methyl ether)